2-chloro-N-[3-(pyridin-3-yl)-1,2,4-thiadiazol-5-yl]quinoline-4-carboxamide

• IUPAC Name: 2-chloro-N-(3-pyridin-3-yl-1,2,4-thiadiazol-5-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C17H10ClN5OS/c18-14-8-12(11-5-1-2-6-13(11)20-14)16(24)22-17-21-15(23-25-17)10-4-3-7-19-9-10/h1-9H,(H,21,22,23,24)
• InChI Key: ZIMLEXDUEVLGKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)Cl)C(=O)NC3=NC(=NS3)C4=CN=CC=C4
• Molecular Formula: C17H10ClN5OS
• Molecular Weight: 367.8 g/mol

Description

2-chloro-N-[3-(pyridin-3-yl)-1,2,4-thiadiazol-5-yl]quinoline-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is known for its unique chemical properties and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-(pyridin-3-yl)-1,2,4-thiadiazol-5-yl]quinoline-4-carboxamide is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes involved in cancer cell proliferation. It may also induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 2-chloro-N-[3-(pyridin-3-yl)-1,2,4-thiadiazol-5-yl]quinoline-4-carboxamide can affect various biochemical and physiological processes in the body. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial and antifungal activity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[3-(pyridin-3-yl)-1,2,4-thiadiazol-5-yl]quinoline-4-carboxamide in lab experiments include its potent anticancer activity and its ability to exhibit antimicrobial and anti-inflammatory properties. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-chloro-N-[3-(pyridin-3-yl)-1,2,4-thiadiazol-5-yl]quinoline-4-carboxamide. These include studying its potential applications in drug development, investigating its mechanism of action, and exploring its effects on different cancer cell lines. Additionally, further studies are needed to determine the toxicity and safety of this compound in vivo.

Synthesis Methods

The synthesis of 2-chloro-N-[3-(pyridin-3-yl)-1,2,4-thiadiazol-5-yl]quinoline-4-carboxamide has been reported in several studies. One of the most common methods involves the reaction of 2-chloroquinoline-4-carboxylic acid with thiosemicarbazide and pyridine-3-carboxaldehyde in the presence of phosphorous oxychloride. The resulting product is then treated with acetic anhydride to obtain the final compound.

Scientific Research Applications

2-chloro-N-[3-(pyridin-3-yl)-1,2,4-thiadiazol-5-yl]quinoline-4-carboxamide has been extensively studied for its potential applications in various research fields. It has been shown to exhibit significant anticancer activity against different cancer cell lines. Additionally, this compound has also been studied for its antimicrobial, antifungal, and anti-inflammatory properties.